Cas no 856061-59-1 (1-Ethyl-5-phenyl-1H-pyrazole-3-carboxylic acid)
856061-59-1 structure
Product Name:1-Ethyl-5-phenyl-1H-pyrazole-3-carboxylic acid
CAS No:856061-59-1
MF:C12H12N2O2
MW:216.235882759094
CID:2111826
Update Time:2023-08-04
1-Ethyl-5-phenyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1-ethyl-5-phenyl-1H-Pyrazole-3-carboxylic acid
- COR0001345
- 1-Ethyl-5-phenyl-1H-pyrazole-3-carboxylic acid, AldrichCPR
- 1-Ethyl-5-phenyl-1H-pyrazole-3-carboxylic acid
-
- Inchi: 1S/C12H12N2O2/c1-2-14-11(8-10(13-14)12(15)16)9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H,15,16)
- InChI Key: LABWYLGWRYXTKX-UHFFFAOYSA-N
- SMILES: OC(C1C=C(C2C=CC=CC=2)N(CC)N=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 251
- Topological Polar Surface Area: 55.1
1-Ethyl-5-phenyl-1H-pyrazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B441898-10mg |
1-ethyl-5-phenyl-1H-pyrazole-3-carboxylic Acid |
856061-59-1 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B441898-50mg |
1-ethyl-5-phenyl-1H-pyrazole-3-carboxylic Acid |
856061-59-1 | 50mg |
$ 230.00 | 2022-06-07 | ||
| TRC | B441898-100mg |
1-ethyl-5-phenyl-1H-pyrazole-3-carboxylic Acid |
856061-59-1 | 100mg |
$ 365.00 | 2022-06-07 |
1-Ethyl-5-phenyl-1H-pyrazole-3-carboxylic acid Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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